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Sarolaner Safety Profile & Experimental Data

The table below summarizes the safety and pharmacokinetic data for sarolaner in dogs.

Parameter Details & Findings

Approved Dose & Regimen Minimum of 2 mg/kg, administered orally once monthly [1] [2].

| Target Safety Margin | • 5x the recommended dose in 8-week-old Beagles showed no adverse effects [2]. •

10x the recommended dose (20 mg/kg) monthly for 3 months was tolerated in dogs ≥ 8 weeks old [3]. | |

Common Side Effects (from clinical trials) | Vomiting, diarrhea, decreased appetite, and sleepiness (all

uncommon, <1% of dogs) [4]. | | Post-Market Adverse Events | Vomiting, tremors, lethargy, seizures, ataxia

(difficulty walking), pruritus, and hyperactivity [4]. | | Neurological Safety (FDA Warning) | The U.S. FDA

has issued a class warning for isoxazolines, noting potential neurologic adverse events including muscle

tremors, ataxia, and seizures in some dogs, including those without a prior history [5] [6]. | | Key

Pharmacokinetics | • Bioavailability: >85% [5] [3] • Plasma Protein Binding: >99.9% [5] [3] • Half-life:

11-12 days [5] [3] • Metabolism & Excretion: Minimal metabolism; primarily eliminated via biliary

excretion [5]. |
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Detailed Experimental Protocols

The safety and efficacy data in the table above are derived from specific types of experimental studies. The

following workflows detail the protocols for two critical study types: controlled laboratory efficacy/safety

studies and field safety and efficacy studies.

Animal Preparation Study Design & Allocation Parasite Infestation & Assessment Data Analysis

Controlled Laboratory Efficacy/Safety Study

Animal Preparation

Study Design & Allocation

Treatment Administration

Parasite Infestation & Assessment

Data Analysis

Purpose-bred Beagles

Health screening

Acclimatization period

Randomized complete block design

Allocation to treatment or placebo group

Pre-treatment infestation (e.g., Day -2)

Post-treatment efficacy counts (e.g., 48h post-dose)

Weekly re-infestations (e.g., Days 5, 12, 19...)

Live parasite counts

Statistical analysis (e.g., PROC MIXED in SAS)

Efficacy calculation using Abbott's formula
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Diagram 1: Protocol for controlled laboratory studies to evaluate efficacy and acute tolerance [7] [8].
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Site & Animal Selection Enrollment & Randomization Treatment Dosing & Monitoring Clinical Assessments

Field Safety & Efficacy Study

Site & Animal Selection

Enrollment & Randomization

Treatment Dosing & Monitoring

Clinical Assessments

Safety Review

Multi-centric veterinary clinics

Client-owned dogs with natural flea infestations

Inclusion criteria: e.g., >5 live fleas, good health

Households randomly allocated to treatment groups

Primary dog designated for efficacy evaluation

Monthly oral administration (e.g., Days 0, 30, 60)

Dosed per weight (2-4 mg/kg)

Observation for immediate adverse events

Physical examinations (Days 0, 14, 30, 60, 90)

Standardized flea counts

Owner-reported health events
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Diagram 2: Protocol for field studies assessing safety and efficacy under real-world conditions [9] [10].

Critical Analysis of Safety Data

When interpreting the safety profile of sarolaner, it is important for professionals to consider the following:

Source of Data: Much of the initial safety data comes from studies funded by the manufacturer [2].

While these are conducted to high standards, independent long-term studies are valuable for a
complete picture.
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Neurological Adverse Events: The FDA warning is a critical piece of post-market surveillance [6].

Seizures and ataxia were observed in safety studies at high doses (3-5x the upper label dose) in
young Beagles, leading to the contraindication in dogs under 6 months [2]. The mechanism is

related to the off-target effects on mammalian GABA receptors, albeit with lower affinity than in
insects [5] [2].

Risk-Benefit Profile: Despite the noted risks, regulatory bodies conclude that isoxazolines like
sarolaner are safe and effective for the majority of dogs [6]. The consensus is that the benefits of

controlling ectoparasites and associated diseases generally outweigh the potential risks [4].
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[https://www.smolecule.com/products/b542504#sarolaner-safety-profile-dogs-repeated-monthly-

dosing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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